Cas no 169141-80-4 (3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo-)
169141-80-4 structure
Product Name:3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo-
CAS No:169141-80-4
MF:C7H6N2S
MW:150.200939655304
CID:111130
PubChem ID:3959424
Update Time:2025-04-18
3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo-
- 4-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
- 4-Methyl-2-thioxo-1,2-dihydro-pyridine-3-carbonitrile
- 3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo-(9CI)
- J-010510
- AKOS006329637
- 4-Methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
- 2-MERCAPTO-4-METHYLNICOTINONITRILE
- DTXSID90398241
- AC1N09NM
- SCHEMBL1721807
- 169141-80-4
- 4-methyl-3-cyanopyridin-2(1h)-thione
-
- Inchi: 1S/C7H6N2S/c1-5-2-3-9-7(10)6(5)4-8/h2-3H,1H3,(H,9,10)
- InChI Key: NCTVSNGGQMLUTD-UHFFFAOYSA-N
- SMILES: S=C1C(C#N)=C(C)C=CN1
Computed Properties
- Exact Mass: 150.02528
- Monoisotopic Mass: 150.02516937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- PSA: 35.82
3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008240-250mg |
2-Mercapto-4-methylnicotinonitrile |
169141-80-4 | 95% | 250mg |
$1,029.00 | 2022-04-02 | |
| Alichem | A029008240-1g |
2-Mercapto-4-methylnicotinonitrile |
169141-80-4 | 95% | 1g |
$2,981.85 | 2022-04-02 | |
| Chemenu | CM507725-1g |
4-Methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile |
169141-80-4 | 97% | 1g |
$545 | 2022-06-12 |
3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
169141-80-4 (3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo-) Related Products
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